Cas no 41138-71-0 (Spiro[5,7]trideca-1,4-diene-3-one)
![Spiro[5,7]trideca-1,4-diene-3-one structure](https://www.kuujia.com/scimg/cas/41138-71-0x500.png)
41138-71-0 structure
Product name:Spiro[5,7]trideca-1,4-diene-3-one
Spiro[5,7]trideca-1,4-diene-3-one Chemical and Physical Properties
Names and Identifiers
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- Spiro[5,7]trideca-1,4-diene-3-one
- spiro[5.7]trideca-1,4-dien-3-one
- Spiro[5,7]trideca-1,4-dien-3-one
- DTXSID40505382
- DB-244809
- spiro[5.7]trideca-1,4-dien-3-on
- 41138-71-0
-
- Inchi: InChI=1S/C13H18O/c14-12-6-10-13(11-7-12)8-4-2-1-3-5-9-13/h6-7,10-11H,1-5,8-9H2
- InChI Key: MLTRUQVIEYRXFC-UHFFFAOYSA-N
- SMILES: C1CCCC2(CCC1)C=CC(=O)C=C2
Computed Properties
- Exact Mass: 190.135765193g/mol
- Monoisotopic Mass: 190.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 4.5
Spiro[5,7]trideca-1,4-diene-3-one Related Literature
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1. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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